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Compound of Interest

Compound Name: Walphos SL-W006-2

Cat. No.: B1645128

Get Quote

Application Note & Technical Guide[1]

Executive Summary
The synthesis of chiral pharmaceutical intermediates demands catalysts that offer not just high

enantioselectivity, but also industrial robustness.[1] Walphos SL-W006-2 (CAS: 849925-21-9)

is a premier chiral ferrocenyl phosphine ligand designed for the asymmetric hydrogenation of

challenging substrates.[1]

Distinguished by its xylyl-substituted phosphine arm and ferrocene backbone, SL-W006-2

excels in creating sterically crowded chiral centers where standard ligands (e.g., BINAP,

DuPhos) fail.[1] This guide details the physicochemical profile, mechanistic advantages, and a

validated protocol for the synthesis of chiral carboxylic acids—a critical motif in renin inhibitors

and other cardiovascular therapeutics.
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Parameter Specification

Common Name Walphos SL-W006-2

CAS Number 849925-21-9

IUPAC Name

(1R)-1-[(1S)-1-[Bis(3,5-

dimethylphenyl)phosphino]ethyl]-2-[2-

(diphenylphosphino)phenyl]ferrocene

Molecular Formula C₄₆H₄₄FeP₂

Molecular Weight 714.63 g/mol

Chirality Planar (Ferrocene) & Central (Ethyl arm)

Appearance Orange to dark orange crystalline powder

Air Sensitivity
Oxidatively unstable in solution; handle under

Argon/Nitrogen.[1][2][3]

Structural Advantage
The Walphos scaffold features a unique 8-membered chelate ring upon coordination with

metals (Rh, Ru, Ir).[1] Unlike rigid C2-symmetric ligands, Walphos ligands possess a flexible

"chiral pocket."[1]

Electronic Tuning: The ferrocene backbone provides electron-rich donation, stabilizing high-

oxidation state intermediates.[1]

Steric Tuning: SL-W006-2 replaces standard phenyl groups with 3,5-dimethylphenyl (xylyl)

groups.[1] This increased steric bulk is critical for enhancing enantioselectivity in substrates

with small pro-chiral differentiation (e.g., methyl vs. ethyl groups).[1]

Core Application: Asymmetric Hydrogenation
The primary industrial application of SL-W006-2 is the Rhodium-catalyzed asymmetric

hydrogenation of functionalized alkenes (C=C) and Ruthenium-catalyzed hydrogenation of

ketones (C=O).[1]
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Mechanism of Action
The catalytic cycle follows the "unsaturated pathway" typical of Rh(I) diphosphine complexes.

[1][4] The xylyl groups on SL-W006-2 dictate the quadrant blocking that forces the substrate to

bind in a specific prochiral face.[1]
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Caption: The catalytic cycle of Rh-Walphos hydrogenation. The substrate coordination step is

where the steric bulk of SL-W006-2 imposes stereocontrol.[1]
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Validated Protocol: Synthesis of Chiral
Dihydrocinnamic Acids
This protocol describes the hydrogenation of (E)-2-methyl-3-phenylacrylic acid to (R)-2-methyl-

3-phenylpropanoic acid.[1] This transformation mimics the critical step in the synthesis of

Aliskiren intermediates.

Reagents & Equipment[1]
Ligand: Walphos SL-W006-2 (1.1 mol% relative to metal)[1]

Precursor: [Rh(COD)₂]BF₄ (Bis(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate)[1]

Substrate: (E)-2-methyl-3-phenylacrylic acid[1]

Solvent: Methanol (Degassed, Anhydrous)[1]

Gas: Hydrogen (H₂) grade 5.0[1]

Vessel: Stainless steel autoclave (Parr or similar) with glass liner.

Step-by-Step Methodology
Phase 1: Catalyst Preparation (In-Situ)
Note: All steps must be performed in a glovebox or using strict Schlenk techniques.[1]

Weighing: In a 4 mL vial, weigh [Rh(COD)₂]BF₄ (4.1 mg, 0.01 mmol).

Ligand Addition: Add Walphos SL-W006-2 (7.9 mg, 0.011 mmol).

Solvation: Add 1.0 mL of degassed Methanol.

Complexation: Stir at room temperature for 15–30 minutes. The solution should turn a clear

orange-red, indicating the formation of the [Rh(Walphos)(COD)]+ complex.[1]

Phase 2: Hydrogenation Reaction[1][5]
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Substrate Solution: In a separate vessel, dissolve (E)-2-methyl-3-phenylacrylic acid (1.62 g,

10 mmol) in 9.0 mL Methanol.

Mixing: Transfer the 1.0 mL catalyst solution into the substrate solution (S/C ratio = 1000:1).

Loading: Transfer the mixture into the glass liner of the autoclave.

Purging: Seal the autoclave. Purge with Nitrogen (3 cycles) followed by Hydrogen (3 cycles)

to remove oxygen.[1]

Pressurization: Charge the autoclave to 30 bar (435 psi) H₂.

Reaction: Stir at 25°C for 12–24 hours.

Tip: For sterically demanding substrates, increasing temperature to 40°C may improve

conversion without significantly eroding ee.[1]

Phase 3: Workup & Analysis[1]
Venting: Carefully vent the hydrogen gas (fume hood).[1]

Concentration: Evaporate the solvent under reduced pressure.

Analysis: Determine conversion via ¹H NMR. Determine enantiomeric excess (ee) via Chiral

HPLC (e.g., Chiralcel OD-H column, Hexane/IPA mobile phase).[1]

Experimental Workflow Diagram

Glovebox / Inert Atmosphere High Pressure Autoclave

Weigh Rh Precursor
& SL-W006-2

Mix in MeOH
(30 min stir)

Add Substrate
(S/C 1000:1) Purge N2/H2 Hydrogenate

30 bar, 25°C, 24h Vent & Concentrate Chiral HPLC Analysis

Click to download full resolution via product page

Caption: Operational workflow for the asymmetric hydrogenation using SL-W006-2.
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Performance Benchmarking
The following table illustrates why SL-W006-2 is selected over other Walphos variants for

specific steric profiles.

Ligand
Phosphine
Substituent (R)

Substrate: 2-
methylcinnamic
acid

Result (ee%)

SL-W006-2
3,5-Dimethylphenyl

(Xylyl)
(R)-Product 92% - 96%

SL-W001-1 Phenyl (R)-Product 85% - 88%

SL-W008-1

3,5-

bis(trifluoromethyl)phe

nyl

(R)-Product
< 50% (Mismatched

electronics)

Data Interpretation: The xylyl groups in SL-W006-2 provide the optimal "tightness" in the chiral

pocket for medium-sized substrates like cinnamic acid derivatives.[1] The electron-deficient

CF3 variant (W008) often fails for this specific class due to reduced electron donation to the Rh

center.[1]

Troubleshooting & Expert Insights
Oxygen Sensitivity[1]

Symptom: Catalyst solution turns black or precipitates metal immediately.[1]

Cause: Oxidation of the phosphine ligand or Rh precursor.[1]

Fix: Ensure methanol is rigorously degassed (freeze-pump-thaw or sparging with Ar for 30

min). Use a glovebox for catalyst mixing.[1][4]

Low Conversion
Symptom: Reaction stops at 50-60% conversion.[1]
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Cause: Catalyst poisoning by substrate impurities (e.g., halides, sulfur) or insufficient H₂

solubility.[1]

Fix: Recrystallize the substrate.[1] Increase pressure to 50 bar.

Enantioselectivity Erosion[1]
Symptom: ee% drops from 95% to 80% upon scale-up.

Cause: Temperature gradients in larger reactors.[1]

Fix: Maintain strict temperature control. Walphos ligands are temperature sensitive; do not

exceed 50°C unless verified.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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